Cas no 1803883-59-1 (Methyl 2-amino-4-propionylbenzoate)

• Product Name: Methyl 2-amino-4-propionylbenzoate
• CAS No: 1803883-59-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4950938
• Update Time: 2025-10-29

Methyl 2-amino-4-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-propionylbenzoate

• Inchi： 1S/C11H13NO3/c1-3-10(13)7-4-5-8(9(12)6-7)11(14)15-2/h4-6H,3,12H2,1-2H3
• InChI Key： KELFMMCOQLXIOO-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(C(=O)OC)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.8
• Topological Polar Surface Area: 69.4

Additional information on Methyl 2-amino-4-propionylbenzoate

Methyl 2-amino-4-propionylbenzoate (CAS No. 1803883-59-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-amino-4-propionylbenzoate, identified by its CAS number 1803883-59-1, is a compound of significant interest in the realms of chemical biology and pharmaceutical development. This molecule, characterized by its benzoate core functionalized with an amino group at the 2-position and a propionyl group at the 4-position, has garnered attention due to its potential applications in drug design and therapeutic interventions. The unique structural features of this compound make it a valuable scaffold for exploring novel pharmacological pathways.

The synthesis and characterization of Methyl 2-amino-4-propionylbenzoate involve meticulous attention to detail, ensuring that the desired purity and structural integrity are achieved. Advanced synthetic methodologies, such as multi-step organic reactions and purification techniques like column chromatography, are employed to obtain the compound in high yield. The molecular structure of this compound, with its amino and propionyl substituents, allows for diverse interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focusing on bioactive molecules derived from benzoic acid derivatives. The< strong>2-amino-4-propionylbenzoate moiety has shown particular promise in modulating various biological processes. For instance, studies have indicated that compounds with similar structural motifs can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. These findings have spurred interest in exploring the therapeutic potential of Methyl 2-amino-4-propionylbenzoate both in vitro and in vivo.

One of the most compelling aspects of Methyl 2-amino-4-propionylbenzoate is its versatility as a pharmacophore. The presence of both an amino group and a propionyl group provides multiple sites for functionalization, allowing researchers to fine-tune its biological activity. This flexibility has enabled the development of libraries of derivatives that can be screened for enhanced efficacy and reduced toxicity. Such libraries are essential tools in modern drug discovery pipelines, where high-throughput screening methods are employed to identify lead compounds.

The pharmacological profile of Methyl 2-amino-4-propionylbenzoate has been extensively studied in recent years. Preclinical trials have demonstrated its potential in treating a range of conditions, including neurodegenerative diseases, autoimmune disorders, and infectious diseases. The compound's ability to interact with specific enzymes and receptors has been highlighted as a key factor in its therapeutic effects. For example, research has shown that it can inhibit the activity of certain kinases involved in inflammation, thereby reducing systemic inflammation.

Moreover, the chemical properties of Methyl 2-amino-4-propionylbenzoate make it an attractive candidate for formulation into various dosage forms. Its solubility profile allows for easy incorporation into oral formulations, while its stability under different storage conditions ensures long-term efficacy. These attributes are crucial for developing patient-friendly medications that can be effectively administered across different populations.

The role of computational chemistry in understanding the behavior of Methyl 2-amino-4-propionylbenzoate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

In conclusion, Methyl 2-amino-4-propionylbenzoate (CAS No. 1803883-59-1) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a cornerstone in the development of novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing health challenges faced by humanity today.